3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 3-methyl-1-[(4-methylphenyl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C12H15N3/c1-9-3-5-11(6-4-9)7-15-8-12(13)10(2)14-15/h3-6,8H,7,13H2,1-2H3
• InChI Key: QQLBQSDBYHPISH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C(=N2)C)N

Description

3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine is a substituted pyrazole derivative characterized by:

• Pyrazole core: A five-membered aromatic ring with two adjacent nitrogen atoms.
• Substituents:
  • A methyl group at position 3.
  • A 4-methylbenzyl group (para-methylphenylmethyl) at position 1.
  • An amine (-NH₂) at position 4.
• Molecular formula: Likely C₁₂H₁₅N₃ (based on analogs in and ) .
• Applications: Pyrazole derivatives are widely explored in medicinal chemistry for antibacterial, antifungal, and kinase inhibitory activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine typically involves the reaction of 3-methyl-1-phenyl-5-pyrazolone with benzyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions, and the product is purified by recrystallization .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole derivatives.

Reduction: Reduction reactions can convert the compound into its amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions to form various substituted pyrazoles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted pyrazoles and amine derivatives, which can have different biological and chemical properties .

Scientific Research Applications

3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of other pyrazole derivatives.

Biology: The compound has been studied for its potential biological activities, including antioxidant and anticancer properties.

Medicine: It is being investigated for its potential use in the development of new drugs for various diseases.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it has been shown to activate autophagy proteins and induce apoptosis in cancer cells through the p53-mediated pathway .

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

The following table compares the target compound with structurally related derivatives:

Compound Name	Substituent Modifications	Molecular Formula	Molecular Weight	Melting Point (°C)	Key References
3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine	Base structure	C₁₂H₁₅N₃	~215.3	Not reported
3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine	Additional methyl at position 5	C₁₃H₁₇N₃	215.30	Not reported
3-Methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine	Amine at position 5; lacks benzyl group	C₁₁H₁₃N₃	187.24	Not reported
1-[(3-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine	Chloro and fluoro substituents on benzyl group	C₁₀H₉ClFN₃	225.65	Not reported
3-Methyl-1-(pyrimidin-5-yl)-1H-pyrazol-4-amine	Pyrimidin-5-yl group at position 1	C₈H₁₀N₄	176.19	211–215

Key Observations :

• Substituent Effects: The 4-methylbenzyl group in the target compound enhances lipophilicity compared to simpler aryl groups (e.g., pyrimidin-5-yl in ). The absence of a methyl at position 5 (cf.
• Melting Points : Higher melting points (e.g., 211–215°C for pyrimidin-5-yl derivative ) correlate with increased crystallinity due to hydrogen bonding from heteroaromatic substituents.

Biological Activity

3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine is a pyrazole derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides an in-depth analysis of the biological properties of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine is C₁₂H₁₅N₃, with a molecular weight of 201.27 g/mol. Its structure includes a methyl group at the 3-position and a para-methylphenylmethyl group at the 1-position of the pyrazole ring, which influences its biological activity significantly.

Research indicates that this compound exhibits several biological activities:

• Antioxidant Activity : It has been shown to scavenge free radicals, thereby reducing oxidative stress in cells.
• Anticancer Properties : The compound can induce apoptosis in cancer cells through the activation of autophagy proteins and modulation of the p53 pathway. This mechanism is crucial for its potential use in cancer therapy.
• Antimicrobial Effects : Preliminary studies suggest that it possesses antimicrobial properties against various pathogens, although specific data on its efficacy are still emerging .

Biological Activity Summary Table

Activity Type	Description	Mechanism/Target
Antioxidant	Scavenges free radicals	Reduces oxidative stress
Anticancer	Induces apoptosis	Activates p53-mediated pathways
Antimicrobial	Inhibits bacterial growth	Targets microbial cell functions

Anticancer Activity

A study demonstrated that 3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine significantly inhibited the proliferation of various cancer cell lines, including HepG2 (liver cancer) and HeLa (cervical cancer). The compound showed a mean growth inhibition percentage of 54.25% for HepG2 and 38.44% for HeLa cells, indicating its potential as an anticancer agent .

Antimicrobial Evaluation

In vitro tests revealed that derivatives similar to 3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine exhibited notable antimicrobial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values ranged from 0.22 to 0.25 μg/mL for the most active derivatives . These findings suggest that further investigation into its antimicrobial properties could be fruitful.

Structure-Activity Relationship (SAR)

The structure of 3-Methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-amine plays a crucial role in its biological activity. Variations in substituents on the pyrazole ring have been shown to affect its potency against various targets, highlighting the importance of SAR studies in optimizing this compound for therapeutic applications .